2,4-Dimethylaniline 2,4-Dimethylaniline 2,4-xylidine is a dark brown liquid. (NTP, 1992)
2,4-dimethylaniline is a primary arylamine that is aniline in which the hydrogens at the 2- and 4-positions are replaced by methyl groups. A clear to yellow liquid, it is used in production of certain dyes, pesticides and other chemicals. It is a primary arylamine and a dimethylaniline.
Brand Name: Vulcanchem
CAS No.: 95-68-1
VCID: VC21111754
InChI: InChI=1S/C8H11N/c1-6-3-4-8(9)7(2)5-6/h3-5H,9H2,1-2H3
SMILES: CC1=CC(=C(C=C1)N)C
Molecular Formula: C8H11N
C8H11N
(CH3)2C6H3NH2
Molecular Weight: 121.18 g/mol

2,4-Dimethylaniline

CAS No.: 95-68-1

Cat. No.: VC21111754

Molecular Formula: C8H11N
C8H11N
(CH3)2C6H3NH2

Molecular Weight: 121.18 g/mol

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2,4-Dimethylaniline - 95-68-1

Specification

Description 2,4-xylidine is a dark brown liquid. (NTP, 1992)
2,4-dimethylaniline is a primary arylamine that is aniline in which the hydrogens at the 2- and 4-positions are replaced by methyl groups. A clear to yellow liquid, it is used in production of certain dyes, pesticides and other chemicals. It is a primary arylamine and a dimethylaniline.
CAS No. 95-68-1
Molecular Formula C8H11N
C8H11N
(CH3)2C6H3NH2
Molecular Weight 121.18 g/mol
IUPAC Name 2,4-dimethylaniline
Standard InChI InChI=1S/C8H11N/c1-6-3-4-8(9)7(2)5-6/h3-5H,9H2,1-2H3
Standard InChI Key CZZZABOKJQXEBO-UHFFFAOYSA-N
SMILES CC1=CC(=C(C=C1)N)C
Canonical SMILES CC1=CC(=C(C=C1)N)C
Boiling Point 417 °F at 760 mmHg (NTP, 1992)
214 °C @ 760 mm Hg
214 °C
Colorform Colorless to tan, oily liquid
Flash Point 205 °F (NTP, 1992)
90 °C
Melting Point 61 °F (NTP, 1992)
-14.3 °C
Prisms; boiling-point 255.1 °C at 760 mm Hg; melting point 235 °C; practically insoluble in cold water /2,4-xylidine hydrochloride/
-16 °C

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